Cas no 50639-02-6 (2-methylundecan-5-one)
2-methylundecan-5-one structure
Product Name:2-methylundecan-5-one
CAS No:50639-02-6
MF:C12H24O
MW:184.318364143372
CID:1572589
PubChem ID:39750
Update Time:2025-04-21
2-methylundecan-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2-methylundecan-5-one
- 2-METHYL-5-UNDECANONE
- 5-Undecanone, 2-methyl-
- Isopentylhexyl ketone
- 50639-02-6
- SCHEMBL22443732
- DTXSID50198683
- AKOS006145669
- DB-287660
-
- Inchi： 1S/C12H24O/c1-4-5-6-7-8-12(13)10-9-11(2)3/h11H,4-10H2,1-3H3
- InChI Key： JLTHSCDXCKBHCZ-UHFFFAOYSA-N
- SMILES： O=C(CCCCCC)CCC(C)C
Computed Properties
- Exact Mass: 184.18282
- Monoisotopic Mass: 184.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 0.8288 (estimate)
- Melting Point: -11.27°C (estimate)
- Boiling Point: 243.3°C (estimate)
- Flash Point: 93.2°C
- Refractive Index: 1.4306 (estimate)
- PSA: 17.07
2-methylundecan-5-one Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
50639-02-6 (2-methylundecan-5-one) Related Products
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